Cas no 3235-67-4 (2-(Piperidin-1-yl)acetic acid)

• Product name: 2-(Piperidin-1-yl)acetic acid
• CAS No: 3235-67-4
• MF: C₇H₁₃NO₂
• MW: 143.18362
• MDL: MFCD00461042
• CID: 295150
• PubChem ID: 201097

2-(Piperidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-1-yl)acetic acid
• 1-Piperidineacetic Acid
• 1-Piperidine acetic acid,4-methyl-(9ci)
• PIPERIDIN-1-YL-ACETIC ACID
• 1-piperidineacetc acid
• 2-Piperidin-1-ylacetic acid
• IFLAB-BB F1981-0009
• N-carboxymethylpiperidine
• piperidin-1-ylacetic acid(SALTDATA: 0.8H2O)
• piperidineacetic acid
• piperidinoacetic acid
• RARECHEM AL BO 0387
• Piperidin-1-ylacetic acid
• HMS1686C04
• AKOS000113608
• BB 0219055
• (Piperidine-1-yl)-acetic acid
• J-523966
• piperidin1-yl-acetic acid
• MFCD00461042
• BAS 00391520
• 1-Pyridineacetic acid, hexahydro-
• SB36588
• 3235-67-4
• CS-0067848
• CHEMBL1624513
• Piperidino-essigsaure
• SCHEMBL15150
• Pperdn-1-yl-acetc acd
• NCGC00245101-01
• 1-PIPERIDINYLACETIC ACID
• piperidine-acetic acid
• SY003212
• AMY20084
• 1-PiperidineaceticAcid
• 1-Piperidineacetic acid, labeled with deuterium
• DTXSID90276797
• MFCD07781088
• FT-0691157
• AB06105
• AC-2876
• FT-0677949
• A821239
• EN300-58068
• piperidine acetic acid
• 478920-86-4
• AS-31301
• piperidin-1-yl-acetic acid, AldrichCPR
• 2-(1-piperidyl)acetic acid
• 2-(Piperidin-1-yl) acetic acid
• BBL013220
• ALBB-000109
• DB-027448
• STK397093
• DB-013312
• piperidine, 1-carboxymethyl-

• MDL： MFCD00461042
• Inchi： InChI=1S/C7H13NO2/c9-7(10)6-8-4-2-1-3-5-8/h1-6H2,(H,9,10)
• InChI Key： VRDBIJCCXDEZJN-UHFFFAOYSA-N
• SMILES： C1CCN(CC1)CC(=O)O

Computed Properties

• Exact Mass: 143.09500
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: -2.5

Experimental Properties

• Density: 1.103
• Boiling Point: 252.2℃ at 760 mmHg
• Flash Point: 106.3℃
• Refractive Index: 1.49 
• PSA: 40.54000
• LogP: 0.49480

2-(Piperidin-1-yl)acetic acid Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT

2-(Piperidin-1-yl)acetic acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters